Cas no 1056456-23-5 (5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole)

• Product Name: 5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole
• CAS No: 1056456-23-5
• MF: C₁₅H₁₉BN₂O₃
• MW: 286.133963823318
• MDL: MFCD20486748
• CID: 2115108
• Update Time: 2025-09-26

5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,2,4-Oxadiazole
• 5-methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole
• ZJSWKVHTLJZPGN-UHFFFAOYSA-N
• ZXBA000765
• 4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester
• 5-Methyl-3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,2,4-oxadiazole
• 5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole

• MDL： MFCD20486748
• Inchi： 1S/C15H19BN2O3/c1-10-17-13(18-19-10)11-6-8-12(9-7-11)16-20-14(2,3)15(4,5)21-16/h6-9H,1-5H3
• InChI Key： ZJSWKVHTLJZPGN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3=NOC(C)=N3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 286.149
• Monoisotopic Mass: 286.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4

Additional information on 5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole

5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole: A Versatile Compound in Modern Pharmaceutical Research

5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole is a chemically complex molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential applications in drug development. This compound, with the CAS number 1056456-23-5, represents a novel class of 1,2,4-oxadiazole derivatives, which are known for their diverse biological activities. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group attached to the phenyl ring plays a critical role in modulating the compound's reactivity and functional properties, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of 1,2,4-oxadiazole scaffolds in the design of bioactive molecules. These heterocyclic compounds are widely used in the development of drugs targeting oncology, inflammation, and metabolic disorders. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, a boronic ester derivative, is particularly valuable in synthetic chemistry due to its ability to participate in transition-metal-catalyzed coupling reactions. This property enables the efficient construction of complex molecular architectures, which is essential for creating compounds with tailored biological profiles.

The 5-Methyl substituent on the 1,2,4-oxadiazole ring further enhances the compound's chemical versatility. This functional group can influence the molecule's solubility, stability, and interactions with biological targets. Researchers have demonstrated that the 5-Methyl group can modulate the binding affinity of the compound to specific receptors, making it a key feature in the design of selective therapeutics. For instance, in the context of cancer treatment, the 5-Methyl group has been shown to improve the pharmacokinetic properties of the molecule, enabling better cellular uptake and prolonged drug action.

One of the most exciting developments in the field of 1,2,4-oxadiazole derivatives is the use of 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl groups as bioconjugation tools. This functionality allows for the precise attachment of targeting ligands or therapeutic payloads to the molecule, a critical step in the development of targeted drug delivery systems. Recent advances in bioconjugation chemistry have enabled the synthesis of 5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole derivatives with enhanced specificity and efficacy in preclinical models.

Studies published in *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* have explored the potential of 5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole in the treatment of inflammatory diseases. The 1,2,4-oxadiazole ring is known to interact with various enzyme targets, including phosphodiesterases and cyclooxygenases, which are key players in inflammatory pathways. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, when combined with the 5-Methyl substituent, has been shown to enhance the molecule's ability to inhibit these enzymes, offering a new approach to managing chronic inflammation.

Another area of interest is the application of 5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole in metabolic disorders. Researchers have reported that the 1,2,4-oxadiazole scaffold can modulate the activity of key metabolic enzymes, such as ATP-binding cassette transporters, which are involved in drug resistance and lipid metabolism. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group further stabilizes the molecule, ensuring its efficacy in vivo. This makes the compound a potential candidate for the treatment of conditions such as diabetes and obesity.

The synthesis of 5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole involves a series of well-established chemical reactions, including Suzuki coupling and Stille cross-coupling. These methods allow for the precise assembly of the complex molecular structure, ensuring high purity and yield. The use of 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl groups in these reactions is particularly advantageous, as it enables the creation of diverse derivatives with varying functional groups and biological activities.

Recent computational studies have provided insights into the molecular interactions of 5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole with biological targets. Molecular docking simulations have revealed that the 1,2,4-oxadiazole ring can form hydrogen bonds with specific amino acid residues in target proteins, enhancing the molecule's binding affinity. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, on the other hand, contributes to the molecule's hydrophobicity, allowing it to penetrate cell membranes more effectively.

Despite its promising potential, the development of 5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole as a therapeutic agent is still in the early stages. Ongoing research is focused on optimizing its pharmacological properties, such as improving its solubility and reducing potential side effects. Additionally, preclinical trials are being conducted to evaluate its safety and efficacy in animal models of various diseases.

In conclusion, 5-Methyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, including the 1,2,4-oxadiazole ring and the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, make it a versatile platform for the development of novel therapeutics. As research continues to uncover its full potential, this compound is poised to play a crucial role in the treatment of a wide range of diseases.